Cas no 920458-73-7 (N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide)

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide structure
920458-73-7 structure
Product Name:N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide
CAS No:920458-73-7
MF:C18H19N5O4S
MW:401.439562082291
CID:6497010
Update Time:2025-07-09

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide
    • N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-methylsulfonylbenzamide
    • Inchi: 1S/C18H19N5O4S/c1-3-27-14-10-8-13(9-11-14)23-17(20-21-22-23)12-19-18(24)15-6-4-5-7-16(15)28(2,25)26/h4-11H,3,12H2,1-2H3,(H,19,24)
    • InChI Key: AVLQEZNMLOTOQZ-UHFFFAOYSA-N
    • SMILES: C(NCC1N(C2=CC=C(OCC)C=C2)N=NN=1)(=O)C1=CC=CC=C1S(C)(=O)=O

N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide Pricemore >>

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N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide Related Literature

Additional information on N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide

N-{1-(4-Ethoxyphenyl)-1H-1,2,3,4-Tetrazol-5-Ylmethyl}-2-Methanesulfonylbenzamide: A Comprehensive Overview

CAS No 920458-73-7 corresponds to the compound N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide, a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tetrazole ring, an ethoxyphenyl group, and a methanesulfonyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

The tetrazole ring is a key structural element in this compound, known for its stability and ability to participate in various chemical reactions. The presence of the 4-ethoxyphenyl group introduces electronic effects that can influence the compound's reactivity and solubility. Additionally, the methanesulfonyl group is a strong electron-withdrawing substituent, which can enhance the electrophilicity of adjacent groups and play a role in intermolecular interactions.

Recent studies have highlighted the potential of this compound in drug design and development. Its structure suggests that it could serve as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the tetrazole ring has been implicated in anti-inflammatory and antitumor activities in other compounds, raising interest in exploring similar properties in this molecule.

The synthesis of N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-methanesulfonylbenzamide involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for further studies.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to interact with specific biomolecules makes it a candidate for further investigation in therapeutic areas such as oncology and inflammation. Ongoing research is focused on understanding its mechanism of action and optimizing its pharmacokinetic properties for potential clinical use.

The integration of cutting-edge synthetic techniques with advanced analytical methods has enabled researchers to gain deeper insights into the properties of this compound. As more studies emerge, it is anticipated that CAS No 920458-73-7 will play an increasingly important role in the development of novel therapeutic agents.

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